3-{5-[(1-naphthylmethyl)thio]-1,3,4-oxadiazol-2-yl}pyridine

• IUPAC Name: 2-(naphthalen-1-ylmethylsulfanyl)-5-pyridin-3-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C18H13N3OS/c1-2-9-16-13(5-1)6-3-7-15(16)12-23-18-21-20-17(22-18)14-8-4-10-19-11-14/h1-11H,12H2
• InChI Key: YMJNUXHEAVJPKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NN=C(O3)C4=CN=CC=C4
• Molecular Formula: C18H13N3OS
• Molecular Weight: 319.4 g/mol

Description

The compound “3-{5-[(1-naphthylmethyl)thio]-1,3,4-oxadiazol-2-yl}pyridine” is a complex organic molecule that contains several functional groups, including a naphthylmethyl group, a thiadiazole ring, and a pyridine ring.

Molecular Structure Analysis

The compound contains a 1,3,4-thiadiazole ring, which is a 5-membered ring system containing a sulfur atom and two nitrogen atoms. It also contains a naphthylmethyl group, which is a naphthalene ring (a type of polycyclic aromatic hydrocarbon) attached to a methyl group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, 1,3,4-thiadiazole derivatives are known to exhibit a wide variety of biological activities, particularly for cancer treatment.

Future Directions

The future research directions for this compound could involve further investigation into its potential biological activities, particularly its anticancer properties. Additionally, more research could be done to determine its physical and chemical properties, as well as its safety and hazards.